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Compound of Interest

Compound Name: CLP-3094

Cat. No.: B420839

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the preparation, storage, and troubleshooting of
CLP-3094 stock solutions.

Frequently Asked Questions (FAQS)
Q1: What is CLP-3094 and what are its primary targets?

CLP-3094 is a potent inhibitor of the androgen receptor (AR) by targeting its binding function 3
(BF3) site.[1][2] It effectively inhibits AR transcriptional activity.[1][2] Additionally, CLP-3094 acts
as a selective and potent antagonist of the G-protein coupled receptor 142 (GPR142).[1][2]

Q2: What are the recommended solvents for dissolving CLP-30947

The primary and most effective solvent for CLP-3094 is Dimethyl Sulfoxide (DMSO).[1][2]
Ethanol can also be used, although the solubility is lower compared to DMSO.[2][3] For in vivo
experiments, specific formulations using a combination of solvents are recommended.

Q3: What are the recommended storage conditions for CLP-3094 powder and stock solutions?

Proper storage is crucial to maintain the stability and activity of CLP-3094.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b420839?utm_src=pdf-interest
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.medchemexpress.com/clp-3094.html
https://www.selleckchem.com/products/clp-3094.html
https://www.medchemexpress.com/clp-3094.html
https://www.selleckchem.com/products/clp-3094.html
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.medchemexpress.com/clp-3094.html
https://www.selleckchem.com/products/clp-3094.html
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.medchemexpress.com/clp-3094.html
https://www.selleckchem.com/products/clp-3094.html
https://www.selleckchem.com/products/clp-3094.html
https://www.researchgate.net/post/Besides_DMSO_what_else_can_be_used_to_dissolve_CLP-3094
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Form Storage Temperature Duration

Solid (Powder) -20°C 3 years

In Solvent -80°C 1 year[2] or 6 months[1]
-20°C 1 month[1][2]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into single-use volumes before storage.[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration CLP-3094 Stock Solution for In Vitro Use
This protocol details the preparation of a 100 mg/mL stock solution in DMSO.

Materials:

CLP-3094 powder

Anhydrous/freshly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

o Equilibrate the CLP-3094 powder to room temperature before opening the vial to prevent
condensation.

» Weigh the desired amount of CLP-3094 powder.

o Add the appropriate volume of fresh DMSO to achieve the target concentration (e.g., for 10
mg of CLP-3094, add 100 pL of DMSO to make a 100 mg/mL solution). Note that
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hygroscopic DMSO can significantly impact solubility, so using a newly opened bottle is
crucial.[1]

» Vortex the solution thoroughly to facilitate dissolution.

« |If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution.[1] Gentle
warming can also be applied.[3]

e Once a clear solution is obtained, aliquot it into single-use sterile tubes.
» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
Protocol 2: Preparation of CLP-3094 Formulation for In Vivo Administration

This protocol provides a method for preparing a CLP-3094 solution suitable for intraperitoneal
(i.p.) injection in animal models.

Materials:

CLP-3094 powder

DMSO

PEG300

Tween-80

Saline (0.9% NacCl)

Sterile tubes

Procedure:
e Prepare a concentrated stock solution of CLP-3094 in DMSO (e.g., 25 mg/mL).

» To prepare the final working solution, add the solvents sequentially in the following
volumetric ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.medchemexpress.com/clp-3094.html
https://www.medchemexpress.com/clp-3094.html
https://www.researchgate.net/post/Besides_DMSO_what_else_can_be_used_to_dissolve_CLP-3094
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.benchchem.com/product/b420839?utm_src=pdf-body
https://www.medchemexpress.com/clp-3094.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b420839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e For example, to prepare 1 mL of the final solution, add 100 pL of the 25 mg/mL CLP-3094
stock in DMSO to 400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix again until uniform.

o Finally, add 450 uL of saline and mix to obtain a clear solution.[1] The solubility in this vehicle
is = 2.5 mg/mL.[1]

e Itis recommended to prepare this working solution fresh on the day of use.[1]

Troubleshooting Guide

Issue Possible Cause Recommended Solution

- Ensure the correct solvent
volume is used for the desired

concentration.- Use a fresh,

- Inadequate solvent volume.- unopened bottle of anhydrous
CLP-3094 powder does not
) Use of old or hydrated DMSO.- DMSO.[1][2]- Vortex the
dissolve completely. o o _
Insufficient mixing. solution for an extended

period.- Use an ultrasonic bath
or gentle warming to aid
dissolution.[1][3]

- Increase the percentage of

organic solvent in the final
Precipitation occurs upon - Low solubility of CLP-3094 in  solution if the experiment
dilution in aqueous media. agueous solutions. allows.- Use a surfactant like

Tween-80 in the formulation for

in vivo studies.[1]

- Ensure the stock solution is

] stored at the correct
- Degradation of CLP-3094
. ) ] temperature (-80°C for long-
Inconsistent experimental due to improper storage.- _
term).- Aliquot the stock
results. Repeated freeze-thaw cycles o )
) solution into single-use
of the stock solution. )
volumes to avoid repeated

freezing and thawing.[1]
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Visual Guides

Stock Solution Preparation
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Caption: Workflow for preparing CLP-3094 stock solution.

Androgen Receptor Signaling

Androgen

Androgen Receptor (AR)

An

drogen Response

Element (DNA)

Gene Transcriptio>

CLP-3094

Inhibits
(at BF3 site)

Click to download full resolution via product page

Caption: Inhibition of Androgen Receptor signaling by CLP-3094.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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